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Compound of Interest

Compound Name: Methyl (S)-(+)-mandelate

CAS No.:
20698-91-3; 20698-91-3; 4358-87-

6

Cat. No.: B2448432

Get Quote

CAS: 21210-43-5 | Formula: C₉H₁₀O₃ | Physical State: White Crystalline Solid[1]

Executive Summary & Application Context
Methyl (S)-(+)-mandelate is a critical chiral building block used extensively in the synthesis of

pharmaceutical intermediates and fine chemicals.[1] While many Safety Data Sheets (SDS)

classify this specific enantiomer as "Non-Hazardous" under GHS criteria [1, 2], this

classification can lead to complacency.

The Senior Scientist’s Perspective: Safety in the laboratory is not merely about preventing

acute toxicity; it is about process integrity and chronic exposure control. As an alpha-hydroxy

ester, this compound is susceptible to hydrolysis and can act as a mild irritant to mucous

membranes upon inhalation of dust. Furthermore, the handling of this solid almost always

precedes dissolution in organic solvents (e.g., Methanol, Dichloromethane), which introduces

significant permeation risks.

This guide moves beyond the basic SDS to provide a logistical framework for handling this

compound with the rigor required for high-purity applications.
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Hazard Analysis & Risk Assessment
Before selecting PPE, we must understand the specific vectors of risk associated with CAS

21210-43-5.

Risk Vector Hazard Description Operational Consequence

Inhalation
Fine crystalline dust

generation during weighing.

Mechanical irritation of the

respiratory tract; potential

sensitization over long-term

exposure.

Contact
Mild skin/eye irritant

(precautionary).

Potential dermatitis;

contamination of the chiral

sample by skin oils/nucleases.

Reactivity

Hydrolysis sensitive;

incompatible with strong

oxidizers.

Moisture from breath/sweat

can degrade enantiomeric

excess (ee) purity.

Solvation
Often dissolved in volatile

organics (MeOH, DCM).

The solvent usually dictates

the glove breakthrough time,

not the solid ester.

Personal Protective Equipment (PPE) Matrix
Rationale: The following recommendations constitute a self-validating safety system. If the PPE

fails (e.g., glove tear), the redundancy ensures protection.

A. Respiratory Protection
Requirement: NIOSH N95 (US) or CEN P2 (EU) Particulate Respirator.

Scientific Rationale: Methyl (S)-(+)-mandelate is a solid with a melting point of 56-58°C [3].

[2] Static electricity during dispensing often aerosolizes fine particles. An N95 mask prevents

inhalation of "nuisance dusts" that can cause physical irritation to alveolar tissue.

Validation: Perform a positive/negative pressure seal check every time the mask is donned.
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B. Hand Protection (Glove Selection)
Requirement: Nitrile Rubber (Minimum thickness: 0.11 mm / 4 mil).

Scientific Rationale:

Solid Phase: Nitrile provides excellent resistance to the solid powder.

Solution Phase: If dissolving in Methanol, Nitrile is acceptable for splash protection. If

dissolving in Dichloromethane (DCM) or Tetrahydrofuran (THF), you must use Silver

Shield/4H laminates or double-glove (Nitrile over PE laminate) as standard Nitrile

degrades rapidly (<5 mins) in halogenated solvents [4].

Validation: Inspect gloves for "pinholing" by inflating them with air prior to use. Change

gloves immediately upon solvent splash.[3]

C. Ocular Protection
Requirement: ANSI Z87.1 Chemical Safety Goggles (Indirect Vent).

Scientific Rationale: Safety glasses with side shields are insufficient for fine powders, which

can bypass side gaps on air currents. Goggles provide a seal against dust entry.

Operational Protocol: The "Clean-Chain" Workflow
This protocol ensures safety while maximizing the chemical stability of the ester.

Step 1: Pre-Operational Checks
Environment: Ensure the balance is located within a fume hood or a powder containment

enclosure to capture airborne particulates.

Tools: Use anti-static weighing boats and spatulas. Alpha-hydroxy esters can be sticky; static

exacerbates dispersion.

Step 2: Weighing & Dispensing
Don N95 respirator and Nitrile gloves.

Open the container inside the hood.
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Critical Step: If the compound appears clumped, do not aggressively break it up in the open

vessel. Transfer to a mortar inside the hood if comminution is necessary.

Reseal the stock container immediately to prevent moisture uptake (hydrolysis risk).

Step 3: Solubilization (The High-Risk Phase)
Most accidents occur here, not due to the ester, but the solvent.

Add the solvent slowly to the solid.

Exothermic Check: While dissolution is generally neutral, interactions with specific solvents

can generate mild heat.

PPE Escalation: If using DCM, layer a polyethylene glove under your nitrile glove.

Step 4: Disposal Logistics
Do not flush down the drain.

Solid Waste: Place contaminated paper towels/weigh boats in "Hazardous Solid Waste"

(Incineration).

Liquid Waste: Dissolve excess solid in a combustible solvent (e.g., Acetone/Ethanol) and

dispose of in the "Organic Solvents (Non-Halogenated)" stream, unless a halogenated

solvent was used for the reaction [5].

Visualizing the Safety Workflow
The following diagram illustrates the decision logic for PPE escalation based on the process

stage.

Start: Methyl (S)-(+)-mandelate Storage (2-8°C)
Keep Dry

Weighing/Dispensing
(Dust Hazard) Select Solvent

Methanol/EthanolLow Permeation Risk

DCM / THF / Chloroform

High Permeation Risk

Standard PPE:
Nitrile Gloves + N95

Enhanced PPE:
Laminate Gloves + Fume Hood

Disposal:
Chemical Incineration
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Figure 1: Operational workflow and PPE escalation logic based on solvent selection.

Emergency Response (Self-Validating Protocols)
Incident Immediate Action Validation of Safety

Skin Contact

Wash with soap and water for

15 min. Do not use alcohol

(increases absorption).

Irritation subsides; no redness

persists after 1 hour.

Eye Contact
Flush with eyewash station for

15 min.

Visual acuity returns to

baseline; pH of eye surface is

neutral.

Spill (Solid)
Dampen a paper towel (to

prevent dust) and wipe up.

Surface is free of white

residue.[4]

Ingestion
Rinse mouth with water. Do not

induce vomiting.

Contact Poison Control

immediately.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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